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Compound of Interest

Compound Name: 7-Azatryptophan

CAS No.: 1137-00-4

Cat. No.: B074794

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 7-Azatryptophan, a fluorescent analog of tryptophan often used in protein structure

and function studies.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for 7-
Azatryptophan. While some safety data sheets may classify it as not a hazardous substance

or mixture, it is crucial to handle all chemicals with care. The following personal protective

equipment (PPE) should be worn:

Eye Protection: Safety goggles with side-shields.[1][2]

Hand Protection: Chemical-resistant gloves.[1][2]

Body Protection: A lab coat is mandatory to protect from accidental spills.[1][2]
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Ensure adequate ventilation in the handling area to avoid inhalation of any dust.[1][3] In case of

accidental contact, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[3]

Skin Contact: Wash off with soap and plenty of water.

Ingestion: Rinse mouth with water and seek immediate medical attention.[1][3]

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₀H₁₁N₃O₂ [4][5]

Molecular Weight 205.21 g/mol [5]

Physical State Solid, powder [1]

Solubility
Soluble in 1 M HCl (50 mg/ml)

with heat
[6]

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK)
WGK 3 (highly hazardous to

water)

Step-by-Step Disposal Protocol
The disposal of 7-Azatryptophan must comply with federal, state, and local regulations.[7] The

following is a general procedural guide based on standard practices for chemical waste

disposal.

1. Waste Identification and Segregation:

Hazard Assessment: Based on its WGK 3 classification, 7-Azatryptophan is considered

highly hazardous to water and should be treated as hazardous waste.

Segregation: Do not mix 7-Azatryptophan waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[8] Keep it
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separate from incompatible materials such as strong oxidizing agents.[1]

2. Waste Collection and Containerization:

Solid Waste:

Collect unused or expired solid 7-Azatryptophan in its original container if possible.[9]

If the original container is not available, use a clearly labeled, sealed, and compatible

waste container.[9][10]

Contaminated materials such as gloves, weigh boats, and wipes should also be collected

as solid hazardous waste.[2][9]

Liquid Waste:

Collect aqueous solutions containing 7-Azatryptophan in a designated, leak-proof, and

clearly labeled hazardous waste container.[2][8][9]

Ensure the container has a secure screw-on cap.[8][9]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("7-Azatryptophan"), and the associated hazards (e.g., "Combustible

Solid," "Hazardous to Water").[9][10]

3. Storage:

Store sealed waste containers in a designated and secure satellite accumulation area.[8][11]

The storage area should be away from ignition sources and incompatible materials.

4. Disposal:

Do not dispose of 7-Azatryptophan down the drain or in regular trash.[12]
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Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[9][11]

Follow all institutional procedures for waste collection requests.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 7-Azatryptophan.
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Spill Management
In the event of a spill, the following steps should be taken:

Restrict Access: Immediately alert others in the area and restrict access to the spill location.

Containment: For solid spills, prevent the powder from becoming airborne. For liquid spills,

use an inert absorbent material to contain the spill.[2]

Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials

as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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